Cas no 2228165-56-6 (2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol
• CAS No: 2228165-56-6
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6284688
• PubChem ID: 165780935
• Update Time: 2025-10-19

2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol
• EN300-1907639
• 2228165-56-6

• Inchi： 1S/C9H10BrN3O/c1-6-7(3-2-4-8(6)10)9(5-14)12-13-11/h2-4,9,14H,5H2,1H3
• InChI Key： QHONSRMSQHMUPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(3-Bromo-2-Methylphenyl)Ethan-1-Ol (CAS No. 2228165-56-6)

The compound 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol (CAS No. 2228165-56-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, which belongs to the class of azido alcohols, combines a phenyl ring substituted with bromo and methyl groups with an azido functional group attached to a hydroxyethyl chain. The presence of these diverse functional groups makes it a versatile intermediate in organic synthesis and material science.

One of the most intriguing aspects of 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol is its potential role in click chemistry reactions. The azido group (-N₃) is particularly reactive in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation, drug discovery, and polymer chemistry. Researchers are increasingly exploring how this compound can be utilized to create complex molecular architectures with precision and efficiency. The bromo substituent on the phenyl ring further enhances its utility by providing an additional site for further functionalization through cross-coupling reactions.

In the context of current scientific trends, CAS 2228165-56-6 aligns with the growing demand for multifunctional building blocks in pharmaceutical research. The compound's ability to serve as a precursor for various biologically active molecules has made it a subject of interest in medicinal chemistry. For instance, its structural motif is reminiscent of certain pharmacophores found in CNS-active compounds, though extensive studies would be required to explore its therapeutic potential. The 2-methylphenyl moiety, in particular, is a common feature in many drug molecules, contributing to enhanced lipophilicity and target binding.

From a materials science perspective, 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol offers exciting possibilities for the development of advanced polymers and smart materials. The combination of azido and hydroxyl groups allows for dual functionalization strategies, enabling the creation of cross-linked networks with tailored properties. This has implications for applications ranging from self-healing materials to responsive coatings. Recent publications have highlighted how similar azido-containing compounds are being used in the design of next-generation adhesives and elastomers.

The synthesis and handling of 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol require careful consideration of its chemical properties. While the azido group is thermally stable under normal conditions, appropriate safety protocols should always be followed when working with azide compounds. The bromo substituent makes the compound amenable to various palladium-catalyzed coupling reactions, expanding its synthetic utility. Researchers have reported successful transformations of similar structures using Suzuki-Miyaura and Buchwald-Hartwig reactions, suggesting broad applicability in complex molecule construction.

Analytical characterization of CAS 2228165-56-6 typically involves a combination of techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The distinctive signals from the azido group (around 2100 cm^-1 in IR) and the aromatic protons in the 3-bromo-2-methylphenyl moiety provide clear diagnostic features for compound identification. These analytical methods are crucial for quality control in research and potential scale-up processes.

Looking at current market trends, there's growing interest in azido-functionalized compounds like 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol from both academic and industrial sectors. The compound's versatility makes it valuable for high-throughput screening libraries and combinatorial chemistry approaches. Furthermore, with the increasing focus on green chemistry, researchers are exploring more sustainable routes to synthesize such functionalized building blocks, including catalytic methods and solvent-free conditions.

In conclusion, 2-azido-2-(3-bromo-2-methylphenyl)ethan-1-ol (CAS No. 2228165-56-6) represents a fascinating case study in modern synthetic chemistry. Its unique combination of functional groups offers multiple handles for chemical modification, making it a powerful tool for researchers across various disciplines. As the demand for complex, yet synthetically accessible molecular architectures continues to grow, compounds like this will undoubtedly play an increasingly important role in advancing both fundamental science and applied technologies.